Cyclohexyl(4,4-difluoropiperidin-1-yl)methanone

• IUPAC Name: cyclohexyl-(4,4-difluoropiperidin-1-yl)methanone
• InChI: InChI=1S/C12H19F2NO/c13-12(14)6-8-15(9-7-12)11(16)10-4-2-1-3-5-10/h10H,1-9H2
• InChI Key: YVKNECXAZQGXSN-UHFFFAOYSA-N
• Canonical SMILES: C1CCC(CC1)C(=O)N2CCC(CC2)(F)F
• Molecular Formula: C12H19F2NO
• Molecular Weight: 231.28 g/mol

Description

Cyclohexyl(4,4-difluoropiperidin-1-yl)methanone, also known as CDP or DFP-CP-110, is a synthetic compound that has gained attention in the scientific community due to its potential as a research tool. This compound has been shown to have promising effects in the field of neuroscience, particularly in the study of addiction and pain management. In

Scientific Research Applications

Synthesis of Novel Compounds

• Research has explored the synthesis of new classes of compounds, such as 3-hydroxy-6-oxo[1,2,4]triazin-1-yl alaninamides, demonstrating innovative methods to create cyclic dipeptidyl ureas. This involves reactions under specific conditions to yield new pseudopeptidic [1,2,4]triazines, which could have applications in medicinal chemistry and drug design (Sañudo et al., 2006).

Chemical Reactions and Mechanisms

• Studies have detailed the photo-Nazarov cyclization process and the trapping of 2-oxyallyl intermediates by olefins. These investigations help understand the photochemistry of specific ketones, which is crucial for developing photoreactive materials or in the study of organic reaction mechanisms (Leitich et al., 2001).

Methodological Advancements in Organic Synthesis

• Innovative methods for synthesizing bishydroperoxides based on reactions of ketals with hydrogen peroxide have been developed, offering new pathways for creating chemically reactive intermediates with potential applications in synthesis and industrial processes (Terent’ev et al., 2003).

Biochemical Applications

• Some studies investigate the synthesis and biological evaluation of cyclopropyl analogues of 2-amino-5-phosphonopentanoic acid as competitive antagonists for the NMDA receptor. This research is significant for developing new therapeutics for neurological conditions (Dappen et al., 2010).

Environmental and Industrial Applications

• The investigation into the transport mechanisms and fate of 4-Methyl cyclohexane methanol (MCHM), a flotation reagent used in coal beneficiation, highlights the environmental impact and safety considerations of using such chemicals in industrial processes (He et al., 2015).